![molecular formula C14H13ClN2O B1427995 N-(4-amino-3-methylphenyl)-3-chlorobenzamide CAS No. 1285097-46-2](/img/structure/B1427995.png)
N-(4-amino-3-methylphenyl)-3-chlorobenzamide
Overview
Description
Scientific Research Applications
Gastrokinetic Activity
N-(4-amino-3-methylphenyl)-3-chlorobenzamide derivatives have been studied for their potential as gastrokinetic agents. For instance, a series of 2-substituted 4-amino-N-[(4-benzyl-2-morpholinyl)methyl]-5-chlorobenzamides, which are structurally related, have shown significant effects on gastric emptying activity in rats. These compounds demonstrated gastrokinetic activity comparable to standard agents like cisapride, without having dopamine D2 receptor antagonistic activity (Kato, Morie, Yoshida, & Matsumoto, 1992).
Serotonin-3 (5-HT3) Receptor Antagonistic Activity
Another application of similar compounds is in the development of serotonin-3 (5-HT3) receptor antagonists. A series of 2-alkoxy-4-amino-5-chlorobenzamide derivatives, which have a structural resemblance, were synthesized and evaluated. These compounds showed potent 5-HT3 receptor antagonistic activity, which is significant for therapeutic applications in conditions modulated by this receptor (Harada, Morie, Hirokawa, Yoshida, & Kato, 1995).
Anticonvulsant Properties
This compound derivatives have also been researched for their anticonvulsant properties. For instance, a series of N-phenylphthalimides, which include derivatives with structural similarities, demonstrated anticonvulsant properties against seizures induced in mice. These findings highlight the potential of such compounds in the development of new anticonvulsant drugs (Bailleux, Vallée, Nuyts, & Vamecq, 1994).
Insect Growth Regulation
Some derivatives of this compound have been evaluated as insect growth regulators. For example, compounds like BAY SIR 8514, which share a structural framework, have shown efficacy in controlling populations of the spruce budworm, a significant pest in forestry (Retnakaran, 1980).
Drug Photodegradation Study
In the context of drug stability and degradation, these compounds have been used in studies exploring photodegradation pathways. For instance, the photodegradation of moclobemide, which produces 4-chlorobenzamide as a major degradation product, was investigated using techniques like Ultra-HPLC/MS/MS analysis (Skibiński & Komsta, 2012).
Mitosis Inhibition in Plant Cells
This compound derivatives have been studied for their ability to inhibit mitosis in plant cells. This research is crucial for understanding the mechanisms of cell division and developing herbicides or plant growth regulators (Merlin, Nurit, Ravanel, Bastide, Coste, & Tissut, 1987).
Mechanism of Action
Target of Action
The primary target of N-(4-amino-3-methylphenyl)-3-chlorobenzamide is the cytosolic aryl hydrocarbon receptor (AhR) . AhR is a ligand-activated transcription factor involved in the regulation of biological responses to planar aromatic hydrocarbons . This receptor plays a crucial role in the breakdown of certain drugs and toxins .
Mode of Action
This compound interacts with its target, the AhR, through ligand binding . This binding event initiates a series of biochemical reactions, leading to the activation of cytochrome P450 1A1 (CYP1A1) . CYP1A1 is an enzyme that catalyzes the oxidation of xenobiotics and endogenous compounds, contributing to the compound’s bioactivation .
Biochemical Pathways
The activation of CYP1A1 by this compound leads to its involvement in various biochemical pathways . These pathways primarily involve the metabolism of xenobiotics and endogenous compounds
Pharmacokinetics
The activation of cyp1a1 suggests that this compound may undergo extensivemetabolic transformation . This transformation could potentially impact the compound’s bioavailability, although more research is needed to confirm this.
Result of Action
The molecular and cellular effects of this compound’s action are likely tied to its interaction with AhR and the subsequent activation of CYP1A1 . These interactions may lead to changes in cellular metabolism and the breakdown of various substances within the cell . .
Properties
IUPAC Name |
N-(4-amino-3-methylphenyl)-3-chlorobenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O/c1-9-7-12(5-6-13(9)16)17-14(18)10-3-2-4-11(15)8-10/h2-8H,16H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEPDWGIAGIYWHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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